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Compound of Interest

Compound Name: 3,5-Dichloro-2-hydrazinylpyridine

Cat. No.: B010981

An In-depth Technical Guide on the Safety and Handling of 3,5-Dichloro-2-hydrazinylpyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety protocols, handling procedures, and
experimental context for 3,5-Dichloro-2-hydrazinylpyridine (CAS No. 104408-23-3). The
information is intended to ensure its safe and effective use in research and development
environments. This compound is a valuable intermediate in synthetic chemistry, particularly in
the development of novel therapeutics.

Physicochemical and Hazard Data

Understanding the fundamental properties and hazards of 3,5-Dichloro-2-hydrazinylpyridine
is critical for its safe handling. The following tables summarize its key physicochemical data
and associated GHS hazard classifications.

Table 1: Physicochemical Properties of 3,5-Dichloro-2-hydrazinylpyridine
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Property Value Reference
CAS Number 104408-23-3 [1][2]
Molecular Formula CsHsCI2Ns [1][2]
Molecular Weight 178.02 g/mol [11[2]
Appearance Solid [3]
Aternate Names (3,5-Dichloro-pyridin-2-yl)- o

hydrazine

Note: Some data for closely related compounds, such as 3-chloro-2-hydrazinopyridine, is used
as a proxy where specific data for the dichloro-variant is unavailable in the provided search

results.

Table 2: GHS Hazard and Precautionary Statements
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Classification Code Statement Reference
Hazard H302 Harmful if swallowed. [4]
H315 Causes skin irritation. [4]
Causes serious eye
H319 o [4]
irritation.
May cause respiratory
H335 o [4]1(5]
irritation.
Avoid breathing
Prevention P261 dust/fume/gas/mistiva  [4][6]
pours/spray.
Wash skin thoroughly
P264 _ [4]
after handling.
Do not eat, drink or
P270 smoke when using [4]
this product.
Use only outdoors or
pP271 in a well-ventilated [4][5]
area.
Wear protective
gloves/protective
P280 clothing/eye [415]
protection/face
protection.
IF SWALLOWED: Get
Response P301+P317 ) [41[6]
medical help.
IF ON SKIN: Wash
P302+P352 ) [4][6]
with plenty of water.
IF INHALED: Remove
person to fresh air and
P304+P340 [4][6]
keep comfortable for
breathing.
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IF IN EYES: Rinse
cautiously with water

for several minutes.

P305+P351+P338 Remove contact [41[6]
lenses, if present and
easy to do. Continue
rinsing.
Store in a well-
ventilated place. Keep
Storage P403+P233 ] i [41[5][6]
container tightly
closed.
P405 Store locked up. [415116]
Dispose of
contents/container to
an appropriate
Disposal P501 treatment and [4115][6]

disposal facility in
accordance with
applicable laws and

regulations.

Toxicology and Exposure Routes

Hydrazine derivatives can be toxic, with exposure affecting multiple organ systems.[7]

Inhalation is a primary concern, potentially causing respiratory irritation and systemic effects.[7]

Skin and eye contact can lead to serious irritation, while ingestion is harmful.[4] Chronic

exposure or high-dose acute exposure to hydrazines may pose risks to the hepatic and

neurological systems.[7]
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Routes of Exposure Potential Health Effects

Skin/Eye Contact

Skin & Eye Irritation

3,5-Dichloro-2-hydrazinylpyridine

Inhalation

Ingestion Systemic Toxicity
° (Hepatic, Neurological)

Respiratory Irritation
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Begin Work

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

;

Work in Chemical Fume Hood

;

Weigh and Handle Compound

Follow Spill Protocol:
Evacuate, Ventilate, Clean

Decontaminate Glassware
and Work Surfaces

i

Dispose of Waste in
Sealed, Labeled Container

i

Remove PPE Properly
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Reactants

Process

Hydrazine Hydrate

Reflux in
Polar Solvent (4-8h)

Cool & Filter Wash & Dry 3,5-Dichloro-2-hydrazinylpyridine

2,3,5-Trichloropyridine

3,5-Dichloro-2-hydrazinylpyridine
(Key Intermediate)

Further Synthetic
Transformations

ORL-1 Antagonists

Therapeutic Potential
(e.g., Analgesics, Antidepressants)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [safety and handling of 3,5-Dichloro-2-
hydrazinylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010981#safety-and-handling-of-3-5-dichloro-2-
hydrazinylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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